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Compound of Interest

Compound Name:
5-Fluoro-1,3-dimethyl-2-

nitrobenzene

Cat. No.: B1280551 Get Quote

Technical Guide: 5-Fluoro-1,3-dimethyl-2-
nitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key molecular properties of 5-Fluoro-
1,3-dimethyl-2-nitrobenzene, a compound of interest in organic synthesis and as an

intermediate for biologically active molecules. Due to its specific substitution pattern, this

fluorinated nitroaromatic compound serves as a valuable building block in the development of

pharmaceuticals, pesticides, and dyes.[1]

Core Molecular Data
The fundamental molecular properties of 5-Fluoro-1,3-dimethyl-2-nitrobenzene are

summarized below. These data are essential for stoichiometric calculations, analytical

characterization, and interpretation of experimental results.
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Property Value Citations

Molecular Formula C₈H₈FNO₂ [1][2]

Molecular Weight 169.16 g/mol

IUPAC Name
5-fluoro-1,3-dimethyl-2-

nitrobenzene

CAS Number 315-12-8

Experimental Protocols
A detailed, step-by-step experimental protocol for the synthesis of 5-Fluoro-1,3-dimethyl-2-
nitrobenzene is not readily available in the public domain literature. However, a plausible and

commonly employed synthetic route for analogous compounds is the electrophilic nitration of

the corresponding fluorinated aromatic precursor.

A general conceptual methodology would involve the nitration of 1-fluoro-3,5-dimethylbenzene

using a mixture of concentrated nitric acid and sulfuric acid. The reaction conditions, such as

temperature and reaction time, would need to be carefully controlled to ensure regioselectivity

and minimize the formation of byproducts. One source describes a general preparation method

involving the condensation of p-nitrofluorobenzene and acetamethylketone under alkaline

conditions, followed by a carboxylic acid ester removal reaction to yield the final product.[1]

Conceptual Synthesis Pathway
The following diagram illustrates a conceptual workflow for the synthesis of 5-Fluoro-1,3-
dimethyl-2-nitrobenzene via the nitration of 1-fluoro-3,5-dimethylbenzene. This represents a

standard approach for the synthesis of nitroaromatic compounds.
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Conceptual Synthesis of 5-Fluoro-1,3-dimethyl-2-nitrobenzene
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Caption: Conceptual workflow for the synthesis of 5-Fluoro-1,3-dimethyl-2-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1280551?utm_src=pdf-body-img
https://www.benchchem.com/product/b1280551?utm_src=pdf-body
https://www.benchchem.com/product/b1280551?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chembk.com [chembk.com]

2. US4642398A - Preparation of fluoronitrobenzene compounds in dispersion of potassium
fluoride - Google Patents [patents.google.com]

To cite this document: BenchChem. [5-Fluoro-1,3-dimethyl-2-nitrobenzene molecular formula
and weight.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280551#5-fluoro-1-3-dimethyl-2-nitrobenzene-
molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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